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Compound of Interest

Compound Name: 1,1-Diphenyl-2-propyn-1-ol

Cat. No.: B1359810

An In-depth Technical Guide to the Physical Properties of 1,1-Diphenyl-2-propyn-1-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1-Diphenyl-2-propyn-1-ol, an alkynol with the CAS Number 3923-52-2, serves as a crucial
intermediate in various fields of organic synthesis, including pharmaceuticals, agrochemicals,
and dyestuffs.[1] Its unique structure, featuring two phenyl groups and a terminal alkyne,
makes it a versatile building block for creating complex molecules. This guide provides a
comprehensive overview of its core physical properties, detailed experimental protocols for
their determination, and logical workflows for its synthesis and analysis.

Core Physical and Chemical Properties

1,1-Diphenyl-2-propyn-1-ol is typically a white to pale yellow crystalline powder.[2][3] It is
known to be air-sensitive and should be stored in a cool, dark place under an inert atmosphere.
[3] This compound is incompatible with oxidizing agents.[3]

Quantitative Data Summary

The following table summarizes the key physical properties of 1,1-Diphenyl-2-propyn-1-ol
based on available literature data.
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Property Value Source(s)
Molecular Formula CisH120 [2][4]
Molecular Weight 208.26 g/mol [4]

Melting Point 47-49 °C [5]
45.0-52.0 °C [2]

Boiling Point 183 °C at 20 mmHg [5]

179 °C at 18 torr

[6]

Density

~1.046 g/cm? (estimate)

[1]5]

1.131 g/cm3

[6]

Refractive Index

~1.536 (estimate)

[1]5]

1.609

[6]

Flash Point

113 °C (closed cup)

[4]

>110 °C (>230 °F)

[5]

Solubility

Insoluble in water.

[1]14]

Appearance

White to pale yellow crystals or

powder.

[2](3]

Experimental Protocols

Detailed methodologies for the synthesis of 1,1-Diphenyl-2-propyn-1-ol and the determination

of its key physical properties are provided below.

Synthesis of 1,1-Diphenyl-2-propyn-1-ol

This protocol outlines a general procedure for the synthesis of 1,1-Diphenyl-2-propyn-1-ol

from benzophenone and acetylene.

Materials:

e Benzophenone
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e Sodium amide (NaNHz) or other strong base

e Liquid ammonia

o Acetylene gas

e Anhydrous diethyl ether or THF

o Ammonium chloride (saturated agueous solution)

e Anhydrous magnesium sulfate

o Reaction flask (three-necked) with a mechanical stirrer, gas inlet, and condenser
Procedure:

o Setup: Assemble the reaction flask under a nitrogen or argon atmosphere. Ensure all
glassware is dry.

» Reaction Initiation: In the flask, suspend sodium amide in anhydrous diethyl ether. Cool the
mixture to -33 °C or below using a dry ice/acetone bath.

o Acetylene Addition: Bubble acetylene gas through the stirred suspension. The formation of
sodium acetylide will be observed.

e Benzophenone Addition: Once the formation of sodium acetylide is complete, slowly add a
solution of benzophenone in anhydrous diethyl ether to the reaction mixture.

» Reaction: Allow the reaction to stir for several hours at a low temperature, then let it slowly
warm to room temperature and stir overnight.

e Quenching: Carefully quench the reaction by slowly adding a saturated aqueous solution of
ammonium chloride.

o Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract
the aqueous layer two more times with diethyl ether.
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Drying and Concentration: Combine the organic extracts and dry over anhydrous
magnesium sulfate. Filter the drying agent and concentrate the solvent using a rotary
evaporator.

Purification: The crude product can be purified by recrystallization from a suitable solvent
system (e.g., hexane/ethyl acetate) to yield pure 1,1-Diphenyl-2-propyn-1-ol.

Melting Point Determination

The melting point is a critical indicator of purity.[7] A sharp melting point range of 0.5-1.0°C is

characteristic of a pure compound.[7]

Materials:

Purified 1,1-Diphenyl-2-propyn-1-ol
Capillary tubes (sealed at one end)
Melting point apparatus (e.g., Mel-Temp or similar)[7]

Thermometer

Procedure:

Sample Preparation: Finely powder a small amount of the dry crystalline sample. Pack the
powder into a capillary tube to a depth of 1-2 mm by tapping the sealed end on a hard
surface.[8][9]

Apparatus Setup: Place the capillary tube into the heating block of the melting point
apparatus.[9]

Heating: Heat the sample rapidly to about 15-20°C below the expected melting point
(~47°C). Then, decrease the heating rate to 1-2°C per minute to ensure accurate
measurement.[7][9]

Observation: Record the temperature at which the first drop of liquid appears (the beginning
of the melting range) and the temperature at which the entire sample becomes a clear liquid
(the end of the melting range).[7]
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» Repeat: For accuracy, allow the apparatus to cool and repeat the determination with a fresh
sample.[7]

Solubility Determination (Qualitative)

This protocol provides a qualitative method for assessing the solubility of 1,1-Diphenyl-2-
propyn-1-ol in a given solvent.

Materials:

1,1-Diphenyl-2-propyn-1-ol (25 mg)

Test tubes

Selected solvent (e.g., water, ethanol, diethyl ether)

Vortex mixer or shaker

Procedure:

o Sample and Solvent: Place 25 mg of the compound into a small test tube.[10]

e Solvent Addition: Add the chosen solvent (e.g., water) in small portions, starting with 0.25
mL.[10]

o Mixing: After each addition, shake or vortex the test tube vigorously for at least 30 seconds.
[10]

o Observation: Observe if the solid dissolves completely.

» Incremental Addition: Continue adding the solvent in 0.25 mL increments up to a total volume
of 3 mL, mixing thoroughly after each addition.

o Classification:

o Soluble: If the compound dissolves completely.

o Slightly Soluble: If a portion of the compound dissolves.
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o Insoluble: If the compound does not visibly dissolve.[10] As noted, 1,1-Diphenyl-2-
propyn-1-ol is expected to be insoluble in water.[1][4]

Visualized Workflows and Relationships

The following diagrams, created using the DOT language, illustrate the key experimental and
logical workflows described in this guide.

Reaction Process Workup & Purification

Dry, Inert || . Form Sodium Add Benzophenone Stir & Warm | [ Quench with Extract with Dry (MgSO:)
lAcelylene Gasl lReacuon Flask }’” lc°°' t0-33°C [—» l Acetylide e l Solution to Room Temp [ | | NHCl (aq) Ether & Concentrate Recrystalize [
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Caption: Workflow for the synthesis of 1,1-Diphenyl-2-propyn-1-ol.
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Caption: Experimental workflow for melting point determination.
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Caption: Logical workflow for qualitative solubility testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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